Cas no 75155-64-5 ( )

• Product Name: &nbsp
• CAS No: 75155-64-5
• MF: C₅₄H₄₈Cl₆S₆
• MW: 1102.06692123413
• CID: 981560
• PubChem ID: 331411
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-hexakis[(2-chlorophenyl)methylsulfanylmethyl]benzene
• AC1L78ZH
• hexakis-(2-chlorobenzylthiomethyl)benzene
• NSC323749
• DTXSID90317977
• 75155-64-5
• NSC-323749
•  

• Inchi： 1S/C54H48Cl6S6/c55-49-19-7-1-13-37(49)25-61-31-43-44(32-62-26-38-14-2-8-20-50(38)56)46(34-64-28-40-16-4-10-22-52(40)58)48(36-66-30-42-18-6-12-24-54(42)60)47(35-65-29-41-17-5-11-23-53(41)59)45(43)33-63-27-39-15-3-9-21-51(39)57/h1-24H,25-36H2
• InChI Key： DJCNZTLZFFQSCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSCC1C(CSCC2C=CC=CC=2Cl)=C(CSCC2C=CC=CC=2Cl)C(CSCC2C=CC=CC=2Cl)=C(CSCC2C=CC=CC=2Cl)C=1CSCC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 1098.02184
• Monoisotopic Mass: 1098.021145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 24
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 0
• LogP: 20.20740